Cas no 2549042-62-6 (6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile)

• Product Name: 6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile
• CAS No: 2549042-62-6
• MF: C₁₉H₂₂N₄O
• MW: 322.404183864594
• CID: 5314727
• PubChem ID: 154883482
• Update Time: 2025-05-20

6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile
• F6748-0911
• AKOS040723072
• 2549042-62-6
• 6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile

• Inchi： 1S/C19H22N4O/c1-14-4-3-9-21-19(14)24-13-16-7-10-23(11-8-16)18-17(12-20)6-5-15(2)22-18/h3-6,9,16H,7-8,10-11,13H2,1-2H3
• InChI Key： GSEQYVCJLOSOIB-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CN=1)CC1CCN(C2C(C#N)=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 322.17936134g/mol
• Monoisotopic Mass: 322.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62Ų

Additional information on 6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile

6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2549042-62-6, known as 6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a pyridine ring system, a piperidine moiety, and various substituents that contribute to its unique chemical properties. Recent studies have highlighted its potential applications in drug development and advanced materials, making it a subject of intense research interest.

The molecular structure of 6-Methyl-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyridine-3-carbonitrile is notable for its combination of aromatic and aliphatic components. The pyridine ring, substituted with a methyl group at position 6 and a cyano group at position 3, provides a rigid framework that can influence the compound's electronic properties. The piperidine ring, which is attached via an oxygen atom to the pyridine system, introduces flexibility and additional functional groups that can enhance the molecule's reactivity and bioavailability. This structural complexity makes it an ideal candidate for exploring novel chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes that involve coupling reactions, oxidation, and cyclization. Researchers have employed cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling to optimize the production of 6-Methyl... This has not only improved yield but also reduced the environmental footprint of its manufacturing process, aligning with current sustainability goals in the chemical industry.

The pharmacological properties of 6-Methyl... have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a kinase inhibitor, with particular focus on its ability to modulate key signaling pathways involved in cancer progression. Additionally, this compound has shown promising results in anti-inflammatory assays, suggesting its potential application in treating chronic inflammatory diseases. These findings underscore the importance of further research into its therapeutic potential and mechanism of action.

In terms of applications, 6-Methyl... has been explored for use in drug delivery systems due to its ability to act as a carrier or stabilizer for bioactive molecules. Its unique structural features allow for controlled release mechanisms, which could enhance the efficacy of various pharmaceutical formulations. Furthermore, this compound has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical and thermal properties.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6-Methyl... By employing density functional theory (DFT) calculations, researchers have been able to predict its interaction with biological targets and optimize its pharmacokinetic profile. These computational studies have significantly accelerated the drug discovery process and provided valuable data for experimental validation.

The environmental impact of 6-Methyl... has also been a topic of interest. Studies on its biodegradability and toxicity have revealed that it exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, further research is required to assess its long-term effects on ecosystems and develop strategies for safe disposal or recycling.

In conclusion, 6-Methyl... represents a versatile compound with diverse applications across multiple disciplines. Its intricate structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in chemistry and beyond.